2/'-deoxy-N(5)-methyl-N(5)-formyl-2,5,6-triamino-4-oxopyrimidine 3/'-monophosphate
2/'-deoxy-N(5)-methyl-N(5)-formyl-2,5,6-triamino-4-oxopyrimidine 3/'-monophosphate
Brand Name:
Vulcanchem
CAS No.:
123497-15-4
VCID:
VC0037916
InChI:
InChI=1S/C11H18N5O8P/c1-16(4-18)8-9(14-11(12)15-10(8)19)13-7-2-5(6(3-17)23-7)24-25(20,21)22/h4-7,17H,2-3H2,1H3,(H2,20,21,22)(H4,12,13,14,15,19)/t5-,6+,7+/m0/s1
SMILES:
CN(C=O)C1=C(NC(=NC1=O)N)NC2CC(C(O2)CO)OP(=O)(O)O
Molecular Formula:
C11H18N5O8P
Molecular Weight:
379.26 g/mol
2/'-deoxy-N(5)-methyl-N(5)-formyl-2,5,6-triamino-4-oxopyrimidine 3/'-monophosphate
CAS No.: 123497-15-4
Main Products
VCID: VC0037916
Molecular Formula: C11H18N5O8P
Molecular Weight: 379.26 g/mol
| CAS No. | 123497-15-4 |
|---|---|
| Product Name | 2/'-deoxy-N(5)-methyl-N(5)-formyl-2,5,6-triamino-4-oxopyrimidine 3/'-monophosphate |
| Molecular Formula | C11H18N5O8P |
| Molecular Weight | 379.26 g/mol |
| IUPAC Name | [(2R,3S,5R)-5-[[2-amino-5-[formyl(methyl)amino]-4-oxo-1H-pyrimidin-6-yl]amino]-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C11H18N5O8P/c1-16(4-18)8-9(14-11(12)15-10(8)19)13-7-2-5(6(3-17)23-7)24-25(20,21)22/h4-7,17H,2-3H2,1H3,(H2,20,21,22)(H4,12,13,14,15,19)/t5-,6+,7+/m0/s1 |
| Standard InChIKey | GCBTZSPITZMWJH-RRKCRQDMSA-N |
| Isomeric SMILES | CN(C=O)C1=C(NC(=NC1=O)N)N[C@H]2C[C@@H]([C@H](O2)CO)OP(=O)(O)O |
| SMILES | CN(C=O)C1=C(NC(=NC1=O)N)NC2CC(C(O2)CO)OP(=O)(O)O |
| Canonical SMILES | CN(C=O)C1=C(NC(=NC1=O)N)NC2CC(C(O2)CO)OP(=O)(O)O |
| Synonyms | 2/'-deoxy-N(5)-methyl-N(5)-formyl-2,5,6-triamino-4-oxopyrimidine 3/'-monophosphate |
| PubChem Compound | 3035486 |
| Last Modified | Nov 09 2021 |
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